N-(2-morpholin-4-ylethyl)-2-[(phenylsulfonyl)amino]benzamide hydrochloride

• IUPAC Name: 2-(benzenesulfonamido)-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C19H23N3O4S.ClH/c23-19(20-10-11-22-12-14-26-15-13-22)17-8-4-5-9-18(17)21-27(24,25)16-6-2-1-3-7-16;/h1-9,21H,10-15H2,(H,20,23);1H
• InChI Key: XJRVBTKSDDKEBI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3.Cl
• Molecular Formula: C19H24ClN3O4S
• Molecular Weight: 425.9 g/mol

Description

N-(2-morpholin-4-ylethyl)-2-[(phenylsulfonyl)amino]benzamide hydrochloride (also known as NSC745887) is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

NSC745887 exerts its anticancer effects by targeting the protein kinase CK2 (casein kinase 2), which is involved in various cellular processes, including cell proliferation and survival. NSC745887 inhibits the activity of CK2, leading to the activation of pro-apoptotic pathways and the inhibition of cell survival pathways. Moreover, NSC745887 has been found to induce DNA damage and inhibit the repair mechanisms, leading to cell death.
Biochemical and Physiological Effects:
NSC745887 has been shown to have minimal toxicity in normal cells and tissues, indicating its potential as a selective anticancer agent. Moreover, NSC745887 has been found to inhibit the migration and invasion of cancer cells, which are critical processes involved in cancer metastasis. Additionally, NSC745887 has been shown to enhance the efficacy of other anticancer agents, such as doxorubicin and cisplatin.

Advantages and Limitations for Lab Experiments

NSC745887 has several advantages for laboratory experiments, including its high purity and stability, ease of synthesis, and selective anticancer activity. However, NSC745887 has some limitations, including its low solubility in water and limited in vivo studies.

Future Directions

Future research on NSC745887 should focus on its potential as a therapeutic agent for various types of cancer, including those that are resistant to current treatments. Moreover, the development of more efficient synthesis methods and the optimization of the pharmacokinetic properties of NSC745887 could enhance its clinical potential. Furthermore, the elucidation of the molecular mechanisms underlying the anticancer effects of NSC745887 could lead to the development of more targeted and effective therapies for cancer.

Scientific Research Applications

NSC745887 has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that NSC745887 induces apoptosis (programmed cell death) in cancer cells, including breast, lung, and prostate cancer cells. Moreover, NSC745887 has been found to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cancer progression.